Cas no 2308478-40-0 ((3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid
• CAS No: 2308478-40-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5604149
• PubChem ID: 165520035
• Update Time: 2025-06-28

(3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2308478-40-0
• EN300-1284841
• (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid

• Inchi： 1S/C9H17NO3/c1-9(4-2-3-5-13-9)7(10)6-8(11)12/h7H,2-6,10H2,1H3,(H,11,12)/t7-,9?/m0/s1
• InChI Key： FDLHZTKHBPDGPX-JAVCKPHESA-N
• SMILES： O1CCCCC1(C)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 72.6Ų

Additional information on (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid

Introduction to (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid (CAS No. 2308478-40-0)

(3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid, identified by its CAS number 2308478-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to the class of amino acids, featuring a unique structure that includes a side chain derived from 2-methyloxan, which imparts distinct chemical and biological properties. The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in its interaction with biological targets, making it a subject of intense study in drug development.

The molecular structure of (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid consists of a three-carbon backbone with an amino group at one end and the 2-methyloxan side chain attached to the middle carbon. This configuration creates a chiral center, which is essential for the compound's biological activity. The presence of the 2-methyloxan group introduces a degree of flexibility and stability to the molecule, enhancing its potential as a building block for more complex pharmacological agents.

In recent years, there has been growing interest in the development of novel amino acid derivatives for therapeutic applications. These compounds are often explored for their potential as intermediates in the synthesis of drugs targeting various diseases, including neurological disorders and metabolic conditions. The unique structural features of (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid make it a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. Studies have suggested that derivatives of this molecule may interact with specific enzymes and receptors, influencing cellular processes that are relevant to human health and disease. For instance, research has indicated that modifications to the side chain of this compound could enhance its binding affinity to certain therapeutic targets, potentially leading to more effective drug candidates.

The stereochemistry of (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid is particularly noteworthy. The (3S) configuration ensures that the compound has specific spatial orientation, which can significantly impact its biological activity. This is because many biological targets recognize molecules based on their three-dimensional structure, and even small changes in stereochemistry can alter binding interactions. Therefore, understanding and controlling the stereochemistry of this compound is crucial for optimizing its pharmacological properties.

Recent advancements in synthetic chemistry have enabled more efficient and precise methods for producing complex molecules like (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid. These techniques have allowed researchers to explore various derivatives and analogs, further expanding the potential applications of this compound. For example, modified versions of this molecule have been investigated for their ability to inhibit specific enzymes involved in inflammation and pain signaling.

In addition to its potential as a drug intermediate, (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid may also find applications in other areas of biotechnology. Its unique structure makes it a valuable tool for studying protein-ligand interactions and developing new methodologies for drug discovery. By understanding how this compound interacts with biological targets, researchers can gain insights into broader mechanisms that govern cellular function and disease progression.

The field of medicinal chemistry continues to evolve rapidly, and compounds like (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid are at the forefront of this progress. As new synthetic methods and computational tools become available, the possibilities for designing and optimizing these molecules are expanding exponentially. This opens up exciting opportunities for developing novel therapeutics that address unmet medical needs.

In conclusion, (3S)-3-amino-3-(2-methyloxan-2-yl)propanoic acid (CAS No. 2308478-40-0) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, stereochemistry, and biological relevance make it a valuable asset in the quest for new drugs targeting various diseases. As research continues to uncover new applications and derivatives of this molecule, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.